Cas no 1708401-42-6 (2-(2-Methyl-piperidin-1-yl)-pyrimidin-5-ol)

• Product Name: 2-(2-Methyl-piperidin-1-yl)-pyrimidin-5-ol
• CAS No: 1708401-42-6
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 5220448
• Update Time: 2025-05-26

2-(2-Methyl-piperidin-1-yl)-pyrimidin-5-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methyl-piperidin-1-yl)-pyrimidin-5-ol
• 5-Pyrimidinol, 2-(2-methyl-1-piperidinyl)-

• Inchi： 1S/C10H15N3O/c1-8-4-2-3-5-13(8)10-11-6-9(14)7-12-10/h6-8,14H,2-5H2,1H3
• InChI Key： DWPFLJHPVHWJHR-UHFFFAOYSA-N
• SMILES： C1(N2CCCCC2C)=NC=C(O)C=N1

Computed Properties

• Exact Mass: 193.122
• Monoisotopic Mass: 193.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.2A^2

Additional information on 2-(2-Methyl-piperidin-1-yl)-pyrimidin-5-ol

Comprehensive Overview of 2-(2-Methyl-piperidin-1-yl)-pyrimidin-5-ol (CAS No. 1708401-42-6): Properties, Applications, and Research Insights

In the rapidly evolving field of pharmaceutical and chemical research, 2-(2-Methyl-piperidin-1-yl)-pyrimidin-5-ol (CAS No. 1708401-42-6) has emerged as a compound of significant interest. This heterocyclic molecule, featuring a pyrimidine core linked to a 2-methyl-piperidine moiety, exhibits unique physicochemical properties that make it a valuable candidate for drug discovery and material science applications. Researchers are increasingly focusing on this compound due to its potential in modulating biological targets, particularly in neurological and metabolic disorders.

The structural elegance of 2-(2-Methyl-piperidin-1-yl)-pyrimidin-5-ol lies in its balanced lipophilicity and hydrogen-bonding capacity, attributes that are crucial for bioavailability in pharmaceutical formulations. Recent studies highlight its role as a precursor in synthesizing more complex molecules for treating conditions like diabetes and Alzheimer's disease, aligning with current healthcare priorities. The compound's CAS No. 1708401-42-6 serves as a critical identifier in patent filings and regulatory documentation, emphasizing its commercial and scientific relevance.

From a synthetic chemistry perspective, the preparation of 2-(2-Methyl-piperidin-1-yl)-pyrimidin-5-ol involves innovative catalytic methods that minimize environmental impact—a key concern in modern green chemistry initiatives. Researchers are exploring microwave-assisted synthesis and flow chemistry techniques to optimize yield and purity, addressing the growing demand for sustainable production practices. These advancements resonate with industry trends toward eco-friendly synthesis and atom-efficient reactions, frequently searched topics in academic and industrial circles.

Analytical characterization of this compound employs cutting-edge techniques such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, ensuring precise quality control for research applications. The pyrimidine ring's electron-rich nature makes it amenable to various functionalization strategies, enabling the development of derivative libraries for high-throughput screening—an approach widely discussed in drug discovery forums and medicinal chemistry publications.

Beyond pharmaceuticals, 2-(2-Methyl-piperidin-1-yl)-pyrimidin-5-ol shows promise in materials science, particularly in designing organic semiconductors and coordination polymers. Its ability to form stable complexes with transition metals has sparked interest in catalytic applications and electronic device fabrication. This multidisciplinary utility positions the compound at the intersection of chemistry, biology, and engineering—a convergence point that dominates contemporary scientific discourse.

Regulatory agencies worldwide recognize the importance of proper handling and documentation for research chemicals like CAS 1708401-42-6. While not classified as hazardous under standard protocols, researchers must adhere to Good Laboratory Practices (GLP) when working with this material. Safety data sheets provide comprehensive guidance on storage conditions (typically room temperature under inert atmosphere) and compatibility information—topics frequently queried in laboratory safety databases.

The commercial availability of 2-(2-Methyl-piperidin-1-yl)-pyrimidin-5-ol through specialty chemical suppliers has facilitated its adoption across academic and industrial labs. Pricing structures often reflect the compound's purity grade (ranging from technical to HPLC-grade) and scale of procurement—factors heavily weighted in research budgeting discussions. Recent market analyses indicate growing demand from Asia-Pacific research institutions, mirroring regional investments in life sciences infrastructure.

Future research directions for this compound may explore its structure-activity relationships (SAR) in greater depth, particularly regarding stereochemical influences from the chiral piperidine component. Computational chemistry approaches, including molecular docking and quantum mechanical calculations, are being employed to predict novel applications—methodologies that feature prominently in current cheminformatics literature. Such studies could unlock new therapeutic indications or material properties for this versatile chemical entity.

In conclusion, 2-(2-Methyl-piperidin-1-yl)-pyrimidin-5-ol represents a compelling case study in modern chemical research, bridging fundamental science with practical applications. Its dual utility in life sciences and materials development, coupled with sustainable synthesis potential, ensures continued relevance in an era prioritizing multifunctional compounds and green chemistry solutions. As investigation into this molecule progresses, the scientific community anticipates valuable contributions to both knowledge and technological innovation.